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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B8817516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Alanine isopropyl ester
hydrochloride, a key intermediate in pharmaceutical and biochemical research. This document

outlines its chemical and physical properties, detailed experimental protocols for its synthesis

and analysis, and its significant applications in drug development and other scientific fields.

Introduction
L-Alanine isopropyl ester hydrochloride is the hydrochloride salt of the isopropyl ester of L-

alanine, a naturally occurring amino acid.[1] Its modified structure, featuring a protected

carboxyl group, enhances its utility as a versatile building block in organic synthesis.[1] This

compound is particularly significant as a key intermediate in the synthesis of various bioactive

molecules, including antiviral drugs like Sofosbuvir, which is used to treat Hepatitis C.[2][3][4]

Its high solubility in both water and organic solvents makes it a valuable reagent in drug

formulation and delivery systems.[5]

Chemical and Physical Properties
The fundamental properties of L-Alanine isopropyl ester hydrochloride are summarized in the

table below, providing a quick reference for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8817516?utm_src=pdf-interest
https://www.benchchem.com/product/b8817516?utm_src=pdf-body
https://www.benchchem.com/product/b8817516?utm_src=pdf-body
https://www.benchchem.com/product/B104695
https://www.benchchem.com/product/B104695
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82547022.htm
https://patents.google.com/patent/CN106518694A/en
https://www.guidechem.com/question/what-are-the-applications-of-l-id159952.html
https://www.chemimpex.com/products/14881
https://www.benchchem.com/product/b8817516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 62062-65-1 [2][6][7]

Alternate CAS Number 39825-33-7 [6][8]

Molecular Formula C₆H₁₄ClNO₂ [2][6][7]

Molecular Weight 167.63 g/mol [2][6][7]

IUPAC Name

propan-2-yl (2S)-2-

aminopropanoate;hydrochlorid

e

[6]

Synonyms

(S)-Isopropyl 2-

aminopropanoate

hydrochloride, H-Ala-OiPr HCl

[6]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 85 °C [7]

Solubility
Soluble in DMSO and

Methanol (Slightly)
[2][8]

Specific Rotation [α]20/D +1.0 to +3.0 deg (c=2, MeOH)

Storage Conditions

Room temperature, in a cool,

dark, and dry place. It is

hygroscopic.

[2]

Synthesis of L-Alanine Isopropyl Ester
Hydrochloride
Several methods for the synthesis of L-Alanine isopropyl ester hydrochloride have been

reported. A common approach involves the esterification of L-alanine with isopropanol in the

presence of an acid catalyst, followed by the formation of the hydrochloride salt.

This protocol describes a common laboratory-scale synthesis.
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Materials:

L-alanine

Isopropanol

Thionyl chloride (SOCl₂)

Diethyl ether

Procedure:

In a reaction flask equipped with a mechanical stirrer, reflux condenser, and thermometer

under a nitrogen atmosphere, add L-alanine (e.g., 5.0 g, 56.1 mmol) to an 11.1% w/w

solution of HCl in isopropanol (e.g., 73.8 g, 224.5 mmol).[2] An alternative is to suspend L-

alanine in isopropanol and slowly add thionyl chloride at 0 °C.[8][9]

Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 4 hours.[2]

Monitor the reaction progress using thin-layer chromatography (TLC) with a 7:3 ethanol-

water mixture as the eluent and ninhydrin for visualization.[2]

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

excess isopropanol.[2][8]

Cool the residue to room temperature (e.g., 20-25 °C).[10]

Add diethyl ether to the concentrated residue and stir to induce crystallization.[10]

Collect the resulting solid by centrifugation or filtration to obtain L-Alanine isopropyl ester
hydrochloride.[10]
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Caption: Synthesis workflow for L-Alanine isopropyl ester hydrochloride.

Applications in Research and Development
L-Alanine isopropyl ester hydrochloride is a crucial building block in several areas of

research and development, primarily due to its role as a chiral intermediate.

Pharmaceutical Development: It is a key starting material in the synthesis of various

pharmaceuticals.[5] Its most notable application is in the production of antiviral prodrugs,

such as those used to combat the Hepatitis C virus (HCV).[2][8]

Peptide Synthesis: In peptide chemistry, it serves as a protected amino acid derivative.[1]

The isopropyl ester group protects the carboxylic acid functionality, allowing for controlled

peptide bond formation.[1]

Biochemical Research: This compound is utilized in studies of protein synthesis and

metabolism, providing insights into the behavior of amino acids in biological systems.[5]

Chiral Synthesis: As a chiral molecule, it is a valuable tool in asymmetric synthesis for

creating complex target molecules with specific stereochemistry.[1]
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Caption: Applications of L-Alanine isopropyl ester hydrochloride.

Analytical Methodologies
High-performance liquid chromatography (HPLC) is a primary technique for determining the

purity and related substances of L-Alanine isopropyl ester hydrochloride.

This protocol outlines a method for detecting impurities such as L-alanine methyl ester and L-

alanine ethyl ester hydrochloride.[11]

Instrumentation and Conditions:

Chromatographic Column: Octadecyl bonded silica gel (ODS/C18) column.[11]

Mobile Phase: A gradient elution is often used. For example, with mobile phase A consisting

of a buffer (e.g., 0.02 mol/L sodium acetate) and acetonitrile, and mobile phase B with a

different ratio of buffer, methanol, and acetonitrile.[12]

Ion Pair Reagent: Sodium heptanesulfonate may be used.[11]

Detection Wavelength: UV detection, typically scanned from 190 nm to 400 nm, with a

specific wavelength like 338 nm used for quantification after derivatization.[11][12]
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Column Temperature: Maintained at a constant temperature, for instance, 40 °C.[12]

Flow Rate: Typically 1.0 mL/min.[12]

Sample Preparation:

Diluent: Prepare a suitable diluent, such as 25% acetonitrile in water.[11]

Sample Solution: Accurately weigh about 10 mg of L-Alanine isopropyl ester
hydrochloride, dissolve it in the diluent in a 10 mL volumetric flask, and dilute to the mark.[11]

Derivatization (if necessary): For enhanced detection of amino groups, pre-column

derivatization with reagents like o-phthalaldehyde (OPA) can be employed.[12] A separation

method for its enantiomer involves derivatization with acetyl glucose isothiocyanate (GITC).

[13]
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Caption: HPLC analytical workflow for L-Alanine isopropyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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